Cas no 2241129-02-0 (Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate)

• Product name: Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate
• CAS No: 2241129-02-0
• MF: C₁₇H₁₅NO₆
• MW: 329.304105043411
• CID: 6285025
• PubChem ID: 138039807

Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2241129-02-0
• Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate
• EN300-6478837
• 1,3-dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate

• Inchi： 1S/C17H15NO6/c1-23-16(21)11-8-12(17(22)24-2)14(19)13(9-11)18-15(20)10-6-4-3-5-7-10/h3-9,19H,1-2H3,(H,18,20)
• InChI Key： DIZUIPSSJREGDV-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC(C(=O)OC)=CC=1NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 329.08993720g/mol
• Monoisotopic Mass: 329.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: 2.7

Additional information on Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate

Comprehensive Analysis of Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate (CAS No. 2241129-02-0)

Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate (CAS No. 2241129-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name DMBHD, belongs to the class of benzene dicarboxylate derivatives, which are widely studied for their role in drug development and material science. The presence of both hydroxy and benzamido functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity organic intermediates like Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential as a building block for bioactive compounds, especially in the development of anti-inflammatory and antioxidant agents. The compound's CAS No. 2241129-02-0 is frequently searched in academic databases and patent filings, reflecting its growing relevance in cutting-edge research.

One of the most intriguing aspects of DMBHD is its dual functionality, which allows it to participate in various condensation reactions and esterification processes. This makes it a valuable candidate for catalysis studies and polymer chemistry. For instance, its hydroxy group can be selectively modified to create customized derivatives, while the benzamido moiety offers stability under diverse reaction conditions. Such properties align with the current trend toward sustainable synthesis and atom-efficient methodologies.

The synthesis of Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate typically involves multi-step organic reactions, including amidation and esterification, with careful control of reaction kinetics and temperature gradients. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity and structural integrity. These methods are critical for ensuring compliance with pharmaceutical-grade standards, a topic frequently queried by industry professionals.

From an SEO perspective, queries related to CAS No. 2241129-02-0 often include terms like "synthesis protocol," "supplier information," and "applications in drug discovery." Addressing these search intents, this compound is commercially available through specialty chemical vendors and is often cited in peer-reviewed journals focusing on medicinal chemistry. Its role in high-throughput screening libraries further underscores its importance in modern drug design pipelines.

In conclusion, Dimethyl 5-benzamido-4-hydroxybenzene-1,3-dicarboxylate (CAS No. 2241129-02-0) represents a highly functionalized intermediate with broad utility in both academic and industrial settings. Its alignment with trends in sustainable chemistry and targeted therapeutics ensures its continued prominence in scientific discourse. Future research may explore its structure-activity relationships or optimize its synthetic pathways for scalable production.